2-Cyclopropyl-6,7-difluoroquinoline-4-carboxylic Acid

• Molecular Formula: C13H9F2NO2
• Molecular Weight: 249.21 g/mol
• IUPAC Name: 2-cyclopropyl-6,7-difluoroquinoline-4-carboxylic acid
• InChI: InChI=1S/C13H9F2NO2/c14-9-3-7-8(13(17)18)4-11(6-1-2-6)16-12(7)5-10(9)15/h3-6H,1-2H2,(H,17,18)
• InChI Key: YRORZYJMFADOMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC(=C(C=C3C(=C2)C(=O)O)F)F

Description

2-Cyclopropyl-6,7-difluoroquinoline-4-carboxylic acid is a synthetic organic compound belonging to the quinolone family This compound is characterized by the presence of a cyclopropyl group at the 2-position, and fluorine atoms at the 6 and 7 positions on the quinoline ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropyl-6,7-difluoroquinoline-4-carboxylic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of ethyl 2,4-dichloro-5-fluorobenzoylacetate with cyclopropylamine, followed by cyclization and subsequent fluorination . The reaction conditions often include the use of solvents such as ethanol or acetonitrile, and catalysts like palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and chromatography to ensure the compound meets pharmaceutical-grade standards.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-6,7-difluoroquinoline-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline ring to a dihydroquinoline derivative.

Substitution: Halogen atoms on the quinoline ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction can produce dihydroquinoline derivatives.

Scientific Research Applications

2-Cyclopropyl-6,7-difluoroquinoline-4-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Medicine: It is an intermediate in the synthesis of antibacterial agents, particularly fluoroquinolones, which are effective against a broad spectrum of bacterial infections.

Industry: The compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-6,7-difluoroquinoline-4-carboxylic acid, particularly in its role as an intermediate in fluoroquinolone synthesis, involves the inhibition of bacterial DNA gyrase and topoisomerase IV. These enzymes are crucial for DNA replication and transcription in bacteria. By inhibiting these enzymes, the compound effectively prevents bacterial cell division and proliferation .

Comparison with Similar Compounds

Similar Compounds

Ciprofloxacin: A widely used fluoroquinolone antibiotic with a similar quinoline core structure.

Levofloxacin: Another fluoroquinolone with a similar mechanism of action but different substituents on the quinoline ring.

Moxifloxacin: A fluoroquinolone with enhanced activity against certain bacterial strains due to additional functional groups.

Uniqueness

2-Cyclopropyl-6,7-difluoroquinoline-4-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the cyclopropyl group and fluorine atoms enhances its stability and activity, making it a valuable intermediate in the synthesis of potent antibacterial agents .